Cas no 1111196-73-6 (1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one)

• Product Name: 1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• CAS No: 1111196-73-6
• MF: C₂₄H₂₀N₄OS
• MW: 412.506803512573
• CID: 5393383
• Update Time: 2025-07-10

1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-benzylsulfanyl-4-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• 1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one

• Inchi： 1S/C24H20N4OS/c29-22-20-13-7-8-14-21(20)28-23(27(22)16-15-18-9-3-1-4-10-18)25-26-24(28)30-17-19-11-5-2-6-12-19/h1-14H,15-17H2
• InChI Key： LYUBGLYCXSDOGQ-UHFFFAOYSA-N
• SMILES： N12C(SCC3=CC=CC=C3)=NN=C1N(CCC1=CC=CC=C1)C(=O)C1=C2C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one

Comprehensive Analysis of 1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one (CAS No. 1111196-73-6)

The compound 1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one (CAS No. 1111196-73-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This triazoloquinazolinone derivative combines a benzylsulfanyl group and a phenylethyl moiety, which are known to influence its physicochemical properties and interactions with biological targets. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one has surged, driven by their versatility in medicinal chemistry. The triazole and quinazolinone rings in its structure are key pharmacophores, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This aligns with current trends in drug development, where multi-targeted approaches are prioritized to address complex diseases. The compound's CAS No. 1111196-73-6 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research.

The synthesis of 1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one involves multi-step organic reactions, including cyclization and functional group modifications. Its benzylsulfanyl substituent enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. Meanwhile, the phenylethyl group may contribute to receptor binding affinity, making it a candidate for modulating neurological or metabolic pathways. These attributes are often discussed in forums and publications focusing on structure-activity relationships (SAR) and drug design optimization.

From an industrial perspective, CAS No. 1111196-73-6 is also explored for its potential in material science. The conjugated system within the triazoloquinazolinone core could exhibit interesting photophysical properties, applicable in organic electronics or sensors. This dual applicability in pharmaceuticals and advanced materials makes it a compound of interdisciplinary interest. Searches for "triazoloquinazolinone derivatives" and "benzylsulfanyl compounds" have increased, indicating growing curiosity about its diverse uses.

Safety and environmental impact are other hot topics linked to this compound. While 1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one is not classified as hazardous, researchers emphasize sustainable synthesis methods to minimize waste. Green chemistry principles, such as catalytic reactions and solvent-free conditions, are being tested for its production—a trend mirrored in rising searches for "eco-friendly heterocyclic synthesis."

In conclusion, 1-(benzylsulfanyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one (CAS No. 1111196-73-6) represents a compelling case study in modern chemistry. Its structural complexity, biological potential, and material applications align with key scientific priorities, from drug discovery to sustainable technology. As interest in multi-functional heterocycles grows, this compound will likely remain a focal point for innovation.